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Compound of Interest

Compound Name: (2-Benzylphenyl)boronic acid

Cat. No.: B591536 Get Quote

Chemical Identification and Physical Properties
(2-Benzylphenyl)boronic acid is a white to off-white solid organic compound.[1][2] It is

important to handle this chemical with an understanding of its physical and chemical

characteristics to ensure safe laboratory practices.

Property Value Reference

Molecular Formula C13H13BO2 [1][2][3]

Molecular Weight 212.05 g/mol [2][3]

Appearance White to off-white solid [1][2]

Melting Point 122-123 °C [1]

Boiling Point 396.9 ± 45.0 °C (Predicted) [2]

Density 1.15 ± 0.1 g/cm³ (Predicted) [2]

pKa 8.56 ± 0.58 (Predicted) [2]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[2]
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(2-Benzylphenyl)boronic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to irritation of the skin, eyes, and respiratory system.[3]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

System)

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[3]

Experimental Protocols for Hazard Classification
While specific toxicological studies for (2-Benzylphenyl)boronic acid are not publicly

available, the GHS classifications are based on standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

These guidelines provide the framework for assessing the hazardous properties of chemical

substances.

Skin Irritation Testing (OECD Test Guideline 439)
The determination of skin irritation potential is conducted using an in vitro Reconstructed

Human Epidermis (RhE) model.[4][5] This method is a validated alternative to traditional animal

testing.[4]

Methodology:
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Tissue Preparation: Commercially available RhE tissue models are cultured to form a

stratified, differentiated epidermis.

Test Substance Application: A small amount of the test substance, (2-Benzylphenyl)boronic
acid, is applied directly to the surface of the RhE tissue.

Exposure and Incubation: The tissue is exposed to the chemical for a defined period,

typically 60 minutes.[5]

Viability Assessment: After exposure, the tissue is rinsed and incubated for a recovery

period. Cell viability is then measured using a colorimetric assay, such as the MTT assay,

which quantifies the metabolic activity of the cells.[5]

Classification: The substance is classified as a skin irritant (Category 2) if the tissue viability

is reduced to ≤ 50% of the negative control.[5]

Eye Irritation Testing (OECD Test Guideline 405)
The potential for a substance to cause serious eye damage or irritation is assessed through a

tiered testing strategy that prioritizes in vitro and ex vivo methods before considering in vivo

testing.

Methodology:

Weight-of-the-Evidence Analysis: Existing data on the substance and structurally related

compounds are reviewed.

In Vitro Testing: Validated in vitro methods, such as the Reconstructed Human Cornea-like

Epithelium (RhCE) test (OECD TG 492), are used to predict eye irritation potential.

In Vivo Testing (if necessary): If in vitro results are inconclusive, a sequential in vivo test

using a single animal (typically a rabbit) may be performed. A small amount of the test

substance is applied to the conjunctival sac of one eye. The eye is then observed for up to

21 days for signs of irritation, including redness, swelling, and corneal opacity. The severity

and reversibility of the effects determine the classification.
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Respiratory Irritation Testing (Specific Target Organ
Toxicity - Single Exposure)
Guidance for assessing respiratory tract irritation is provided in documents such as OECD

Guidance Document 39. The classification is typically based on a combination of evidence.

Methodology:

Animal Studies: Rodents are exposed to the substance via inhalation for a defined period.

Clinical Observations: Animals are observed for clinical signs of respiratory irritation, such as

changes in breathing patterns.

Histopathology: At the end of the study, the respiratory tract tissues are examined

microscopically for evidence of inflammation and damage.

Classification: The presence of reversible signs of respiratory irritation at non-toxic

concentrations leads to a Category 3 classification.

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial to minimize the risk of

exposure to (2-Benzylphenyl)boronic acid.
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Aspect Recommendation

Ventilation
Use only in a well-ventilated area, preferably in

a chemical fume hood.[3]

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, and eye/face

protection (safety glasses with side-shields or

goggles).[3]

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[3]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[3] Store under an inert

atmosphere (e.g., nitrogen or argon).[2]

Incompatible Materials Strong oxidizing agents.[3]

First Aid and Emergency Procedures
In the event of exposure to (2-Benzylphenyl)boronic acid, immediate and appropriate first aid

measures should be taken.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Hazard Identification and Response Workflow
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Hazard Identification

Exposure Response

(2-Benzylphenyl)boronic acid Review Safety Data Sheet GHS07: Exclamation Mark

Signal Word: Warning

H315: Skin Irritation
H319: Eye Irritation

H335: Respiratory Irritation

Exposure Event

Safe Handling
Prevents

Inhalation

Skin Contact

Eye Contact

Move to fresh air.
Seek medical attention.

Flush with water for 15 min.
Remove contaminated clothing.

Seek medical attention.

Flush with water for 15 min.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: Hazard Identification and Emergency Response Workflow for (2-
Benzylphenyl)boronic acid.

Stability and Reactivity
(2-Benzylphenyl)boronic acid is stable under recommended storage conditions.[3] However,

certain conditions and materials should be avoided to prevent hazardous reactions.
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Parameter Information

Reactivity No specific reactivity data available.

Chemical Stability
Stable under recommended temperatures and

pressures.[3]

Conditions to Avoid Dust generation.[3]

Incompatible Materials Strong oxidizing agents.[3]

Hazardous Decomposition Products Carbon oxides, Boron oxides.[3]

Toxicological Information
Detailed toxicological studies on (2-Benzylphenyl)boronic acid are not readily available in the

public domain. The hazard classifications are based on the expected properties of this class of

compounds and available data for structurally similar substances.

Acute Toxicity: Not available.[3]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[3]

Symptoms Related to Exposure:

Skin contact: May result in inflammation, itching, scaling, reddening, or blistering.[3]

Eye contact: May cause redness, pain, and serious eye damage.[3]

Inhalation: May cause irritation of the lungs and respiratory system.[3]

Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal regulations.

It is the responsibility of the waste generator to determine the proper waste classification and

disposal methods.[3]

This technical guide is intended to provide essential safety information for the handling of (2-
Benzylphenyl)boronic acid. It is not a substitute for a comprehensive risk assessment that
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should be conducted by qualified professionals before initiating any work with this chemical.

Always refer to the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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